![molecular formula C22H21NO6 B2464212 2-(4-methylphenyl)-2-oxoethyl 2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate CAS No. 356091-94-6](/img/structure/B2464212.png)
2-(4-methylphenyl)-2-oxoethyl 2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate
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Description
2-(4-methylphenyl)-2-oxoethyl 2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate is a useful research compound. Its molecular formula is C22H21NO6 and its molecular weight is 395.411. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methylphenyl)-2-oxoethyl 2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methylphenyl)-2-oxoethyl 2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Development
STK253086 exhibits promising potential in medicinal chemistry and drug development due to its structural features. Researchers are investigating its role as a:
- Anti-Inflammatory Compound : It has been identified as a major anti-inflammatory component in bamboo vinegar . Further studies explore its anti-inflammatory mechanisms and potential clinical applications.
Organic Synthesis and Chemical Reactions
STK253086 can participate in various chemical reactions, leading to novel compounds:
- Bis(cyanate) Esters : Researchers have used STK253086 in the preparation of renewable bis(cyanate) esters . These compounds find applications in polymer science and materials engineering.
Flavor and Fragrance Industry
STK253086 contributes to the aroma and flavor of certain natural products:
- Black-Ripe Table Olive Aroma : It is a major component of the aroma in black-ripe table olives . Understanding its role can enhance food flavoring and preservation.
Environmental Chemistry and Bioremediation
STK253086’s properties may have environmental applications:
- Chlorine Atom Reaction Kinetics : Studies have investigated the kinetics of STK253086’s reaction with chlorine atoms . Understanding its reactivity can inform environmental processes.
Pharmaceutical Intermediates
STK253086 serves as an intermediate in the synthesis of other compounds:
- Diversified 1,2,4-Oxadiazoles : It has been used in the synthesis of new 2-amino-1,3,4-oxadiazole derivatives . These derivatives may have pharmaceutical relevance.
properties
IUPAC Name |
[2-(4-methylphenyl)-2-oxoethyl] 2-(3-methoxypropyl)-1,3-dioxoisoindole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO6/c1-14-4-6-15(7-5-14)19(24)13-29-22(27)16-8-9-17-18(12-16)21(26)23(20(17)25)10-3-11-28-2/h4-9,12H,3,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEQUVLFNCRRVCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)COC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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